(E)-N-(3-methylnaphtho[2,1-d]thiazol-2(3H)-ylidene)-2,2-diphenylacetamide

• IUPAC Name: N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)-2,2-diphenylacetamide
• InChI: InChI=1S/C26H20N2OS/c1-28-22-17-16-18-10-8-9-15-21(18)24(22)30-26(28)27-25(29)23(19-11-4-2-5-12-19)20-13-6-3-7-14-20/h2-17,23H,1H3
• InChI Key: LFBVHOMLONPDDH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C3=CC=CC=C3C=C2)SC1=NC(=O)C(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C26H20N2OS
• Molecular Weight: 408.5 g/mol

Description

Thiazole derivatives, such as the one you mentioned, are a class of organic compounds that contain a ring made up of one nitrogen atom, one sulfur atom, and three carbon atoms. They are known for their diverse biological activities and are used in medicinal chemistry.

Synthesis Analysis

Thiazole derivatives can be synthesized through various methods. One common method involves the 1,3-dipolar cycloaddition of a precursor with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction.

Molecular Structure Analysis

The molecular structure of thiazole derivatives is characterized by a five-membered ring containing one nitrogen atom, one sulfur atom, and three carbon atoms. The exact structure would depend on the specific substituents attached to the ring.

Chemical Reactions Analysis

Thiazole derivatives can undergo various chemical reactions, depending on the substituents present on the ring. For example, they can participate in 1,3-dipolar cycloaddition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiazole derivatives can vary widely depending on their specific structure. For example, solvent effects can influence properties such as hydrogen bonding and proton transfer.

Scientific Research Applications

Pharmacological Properties and Synthesis

(E)-N-(3-methylnaphtho[2,1-d]thiazol-2(3H)-ylidene)-2,2-diphenylacetamide and its derivatives demonstrate significant pharmacological properties. In one study, benzyl derivatives of diphenylacetic acid, closely related to the compound , showcased antispasmodic activity similar to atropine when administered orally. These derivatives also displayed an absence of cardiovascular or respiratory effects intravenously, indicating potential for medical applications (Johnsen et al., 1962).

Anti-inflammatory Properties

Thiazolyl/oxazolyl formazanyl indoles, closely related to the target compound, have shown significant anti-inflammatory activities. One specific compound was found to be highly potent, offering a higher percentage of inhibition of oedema, lower ulcerogenic liability, and acute toxicity than phenyl butazone, a reference drug (Singh et al., 2008).

Glucokinase Activators

N-thiazole substituted arylacetamides have been designed and evaluated for their potential as glucokinase activators for treating type 2 diabetes. The study revealed promising results, indicating significant glucose uptake and glycogen synthesis in rat primary cultured hepatocytes. This suggests potential therapeutic roles in managing diabetes (Li et al., 2010).

CNS Activity

Thiazoles, a core structural element of the compound in focus, have been widely used to develop CNS active agents. Extensive research has revealed thiazole derivatives as promising candidates for various CNS targets, indicating potential therapeutic roles in managing CNS disorders (Agarwal et al., 2017).

Mechanism of Action

The mechanism of action of thiazole derivatives can vary widely depending on their specific structure and the biological target. Some thiazole derivatives have shown cytotoxic activity against cancer cell lines and antibacterial activity.

Safety and Hazards

The safety and hazards associated with thiazole derivatives would depend on their specific structure. Some thiazole derivatives have shown cytotoxic activity, which suggests that they could be harmful if not handled properly.

Future Directions

Thiazole derivatives are a promising area of research in medicinal chemistry due to their diverse biological activities. Future research could focus on synthesizing new thiazole derivatives and studying their biological activities.